Cas no 1805025-54-0 (3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline)

3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline structure
1805025-54-0 structure
Product Name:3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline
CAS No:1805025-54-0
MF:C7H4BrF4NO
MW:274.010375022888
CID:4793316
Update Time:2023-08-17

3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline
    • Inchi: 1S/C7H4BrF4NO/c8-5-3(9)1-2-4(13)6(5)14-7(10,11)12/h1-2H,13H2
    • InChI Key: BXXBUAXJVDNDLZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1OC(F)(F)F)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 201
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.2

3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013025618-250mg
3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline
1805025-54-0 97%
250mg
475.20 USD 2021-05-31
Alichem
A013025618-500mg
3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline
1805025-54-0 97%
500mg
863.90 USD 2021-05-31
Alichem
A013025618-1g
3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline
1805025-54-0 97%
1g
1,475.10 USD 2021-05-31
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